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Compound of Interest

5-Bromo-2-
Compound Name: _
methoxybenzenesulfonyl chloride

cat. No.: B1268023

Essential Safety and Handling Guide for 5-Bromo-2-
methoxybenzenesulfonyl chloride

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 5-Bromo-2-
methoxybenzenesulfonyl chloride. The following procedures are designed to ensure safe
laboratory operations and mitigate risks associated with this chemical.

Hazard Identification and Personal Protective Equipment
(PPE)

5-Bromo-2-methoxybenzenesulfonyl chloride is a corrosive solid that can cause severe skin
burns and eye damage.[1][2][3] It may also be corrosive to metals.[3] Due to its hazardous
nature, strict adherence to safety protocols and the use of appropriate personal protective
equipment are mandatory. This chemical is also water-sensitive, and contact with moisture can
lead to hazardous reactions.[4]

Table 1: Chemical and Safety Data Summary
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Property Value

CAS Number 23095-05-8[5][6]

Molecular Formula BrCsH3(OCH3)SO:CI[6]

Molecular Weight 285.54 g/mol [6]

Appearance White to almost white powder or crystal[3]
Signal Word Danger[1][2][6]

H314: Causes severe skin burns and eye

Hazard Statements damage.[1][3][6] H290: May be corrosive to
metals.[3]
GHS Pictogram GHSO05 (Corrosion)[6]

8A - Combustible corrosive hazardous
Storage Class ]
materials[6]

Storage Temperature 2-8°C[6]

Personal Protective Equipment (PPE) Requirements:

Proper PPE acts as the final barrier against exposure and must be worn at all times when
handling this chemical.[7]

o Eye and Face Protection: Chemical splash goggles used in combination with a face shield
are required to protect against splashes.[6][8][9] Standard safety glasses are not sufficient.[7]

o Skin Protection: A flame-resistant lab coat, fully buttoned with sleeves extended to the wrists,
is mandatory.[4] For tasks with a high risk of splashing, a chemical-resistant apron or
coveralls should be worn over the lab coat.[9][10]

e Hand Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene).[8] Inspect gloves
for any signs of damage before use.[10] Contaminated gloves should be removed and
disposed of properly, followed by thorough hand washing.

o Respiratory Protection: All handling of the solid chemical should be performed in a certified
chemical fume hood to prevent inhalation of dust.[4][10] If work outside a fume hood is
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unavoidable, a NIOSH-approved respirator with appropriate cartridges for organic vapors
and acid gases (Type P3) must be used.[6]

Operational Plan for Safe Handling

A systematic approach is essential for safely managing 5-Bromo-2-methoxybenzenesulfonyl
chloride throughout its lifecycle in the laboratory.

1. Receiving and Inspection:

o Upon receipt, visually inspect the container for any damage or leaks before accepting the
package.

o Ensure the manufacturer's label is intact and legible.
e Log the chemical into the laboratory's inventory system.
2. Storage:

« Store in a cool, dry, and well-ventilated area designated for corrosive materials.[11][12] The
recommended storage temperature is between 2-8°C.[6]

o Keep the container tightly closed to prevent contact with moisture.[4][11] Consider using a
desiccator for storage.[4]

o Store locked up in a corrosion-resistant cabinet.[1][3][13]

o Segregate from incompatible materials, such as strong oxidizing agents, bases, and water.
[91[12]

3. Experimental Protocol for Handling:

o Preparation: Before beginning work, read the Safety Data Sheet (SDS) thoroughly.[10]
Perform a "dry run" of the procedure without the chemical to identify potential hazards.[4]
Ensure an eyewash station and safety shower are accessible and unobstructed.[4][12]

e Handling:
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o Conduct all manipulations of 5-Bromo-2-methoxybenzenesulfonyl chloride inside a
certified chemical fume hood to minimize inhalation exposure.[10]

o Use corrosion-resistant tools and equipment (e.g., glass, PTFE).[13]

o When weighing, use a draft shield or perform the task in a powder-containment hood to
prevent dust from becoming airborne.

o If making a solution, slowly add the sulfonyl chloride to the solvent. Never add solvent to
the dry chemical, especially water, as the reaction can be violent.[10]

o Keep the container sealed when not in use.[13]

e Cleanup:

o

Wipe down the work area and any contaminated equipment with an appropriate solvent.

[¢]

Decontaminate all non-disposable equipment after use.

[¢]

Remove PPE carefully to avoid self-contamination and dispose of it as hazardous waste.

[e]

Wash hands and arms thoroughly with soap and water after completing the work.[1][14]

Emergency Procedures

Spill Management:

» Small Spill: Evacuate non-essential personnel. Wearing full PPE, cover the spill with an inert
absorbent material such as sand or vermiculite.[9] Avoid using combustible materials.
Carefully sweep the mixture into a clearly labeled, sealed container for hazardous waste
disposal.[9]

o Large Spill: Evacuate the entire area immediately and alert the institution's Environmental
Health and Safety (EHS) department.[9] Do not attempt to clean it up without specialized
training and equipment.

First-Aid Measures:
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o Skin Contact: Immediately remove all contaminated clothing.[2][3] Flush the affected area
with copious amounts of water for at least 15 minutes, using a safety shower if necessary.[2]
Seek immediate medical attention.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes at an
eyewash station, occasionally lifting the upper and lower eyelids.[2] Remove contact lenses
if present and easy to do.[1] Seek immediate medical attention.[2]

 Inhalation: Move the victim to fresh air immediately.[1][2] If breathing is difficult, provide
oxygen. If the victim is not breathing, begin artificial respiration. Seek immediate medical
attention.[1]

e Ingestion: Do NOT induce vomiting.[2][3] Rinse the mouth thoroughly with water. If the
person is conscious, have them drink plenty of water.[2] Never give anything by mouth to an
unconscious person.[2] Seek immediate medical attention.[1]

Disposal Plan

All waste containing 5-Bromo-2-methoxybenzenesulfonyl chloride must be treated as
hazardous waste and disposed of according to institutional and local regulations.[1][4]

o Solid Waste: Collect unused chemical and contaminated disposable materials (e.g., gloves,
absorbent pads) in a dedicated, clearly labeled, and sealed hazardous waste container.[9]

o Liquid Waste: Collect solutions containing the chemical in a labeled, sealed, and compatible
solvent waste container.[9] Do not pour any waste down the drain.[4]

o Empty Containers: Empty containers may still retain hazardous residue. They should be
triple-rinsed with a suitable solvent, and the rinsate collected as hazardous liquid waste.
Dispose of the container as hazardous waste.
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Figure 1. Safe Handling Workflow for 5-Bromo-2-methoxybenzenesulfonyl chloride
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Figure 1. Logical workflow for the safe handling of 5-Bromo-2-methoxybenzenesulfonyl

chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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